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Compound of Interest

Compound Name: lodocholine iodide

Cat. No.: B3041369

For Researchers, Scientists, and Drug Development Professionals

Introduction

lodocholine iodide (CAS number 28508-22-7), systematically named (2-Hydroxyethyl)
(iodomethyl)dimethylammonium iodide, is a quaternary ammonium compound. Its structure,
featuring a positively charged nitrogen atom, renders it soluble in polar solvents and imparts
properties that are of interest in medicinal chemistry and materials science. This technical
guide provides a comprehensive overview of the known physicochemical properties of
lodocholine iodide, detailed experimental methodologies for property determination, and a

visualization of its relevant biological pathway.

Physicochemical Properties

The following table summarizes the available quantitative and qualitative physicochemical data
for lodocholine iodide.
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Property Value Reference(s)

2-hydroxyethyl-(iodomethyl)-
IUPAC Name ) Y Y y ( o ¥ [1]
dimethylazanium;iodide

CAS Number 28508-22-7 [1]
Molecular Formula CsHi3l2NO [1]
Molecular Weight 356.97 g/mol [1]
Appearance White to off-white solid [2]

DMSO: 100 mg/mL (requires
Solubility sonication)Water: 50 mg/mL

(requires sonication)

Purity (LCMS) 97.99%

Solid: 4°C, sealed, away from
moisture and lightln solvent:
-80°C (6 months), -20°C (1

month)

Storage Conditions

Note: Specific experimental values for properties such as melting point, boiling point, and pKa
for lodocholine iodide are not readily available in the reviewed literature. For the related
compound, Choline iodide, a melting point of 263-264 °C has been reported.

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of
lodocholine iodide are not available. However, standard methodologies for determining key
properties of solid organic compounds, such as melting point, are well-established.

Determination of Melting Point (General Protocol)

The melting point of a solid compound is a critical indicator of its purity. A sharp melting range
typically signifies a pure compound, while a broad and depressed melting range suggests the
presence of impurities.
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Principle:

The melting point is determined by heating a small, powdered sample of the compound and
observing the temperature range over which it transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle (optional, for grinding crystals)

Detailed Methodology:

o Sample Preparation: A small amount of the solid lodocholine iodide is finely powdered. The
open end of a capillary tube is pressed into the powder to pack a small amount (2-3 mm in
height) into the sealed end. The tube is then tapped gently to ensure the sample is tightly
packed at the bottom.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus. The thermometer is positioned so that the bulb is level with the sample.

o Heating: The apparatus is turned on, and the heating rate is adjusted. An initial rapid heating
can be used to determine an approximate melting range.

o Measurement: A fresh sample is prepared, and the apparatus is heated rapidly to about 15-
20°C below the approximate melting point. The heating rate is then slowed to 1-2°C per
minute.

e Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.
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o Purity Assessment: A narrow melting range (typically 1-2°C) is indicative of a high-purity
compound.

Biological and Chemical Significance

lodocholine iodide serves as a non-radioactive analogue of [*C]choline, which is used as a
radiotracer in Positron Emission Tomography (PET) imaging to visualize areas of increased cell
proliferation, such as in tumors. The uptake and metabolism of choline are critical for cell
membrane biosynthesis.

Choline Metabolism via the Kennedy Pathway

The primary pathway for the incorporation of choline into cell membranes is the Kennedy
pathway, which leads to the synthesis of phosphatidylcholine.
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Caption: The Kennedy Pathway for Choline Metabolism.

Role in Radical Polymerization

lodocholine iodide has also been described as a "green" catalyst for free radical
polymerization. In iodide-mediated radical polymerization, the carbon-iodine bond can
reversibly cleave to form a propagating radical and an iodine radical. This process allows for a
controlled or "living" polymerization, enabling the synthesis of polymers with well-defined
molecular weights and low dispersity.
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Caption: General Scheme of lodide-Mediated Radical Polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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